Cas no 1123172-43-9 (3-(3-bromophenyl)-3-methyloxetane)

• Product Name: 3-(3-bromophenyl)-3-methyloxetane
• CAS No: 1123172-43-9
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• MDL: MFCD26959162
• CID: 1200057
• PubChem ID: 68727835
• Update Time: 2025-04-20

3-(3-bromophenyl)-3-methyloxetane Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-3-methyloxetane
• 2-Propyn-1-ol,3-(3-bromophenyl)-
• SureCN79516
• 3-(3-bromophenyl)-2-propyn-1-ol
• ZINC02525608
• 3-(3-bromo-phenyl)-2-tert-butoxycarbonylamino-propionic acid
• 3-(3-bromophenyl)-2-propyne-1-ol
• OR7334
• rac-(3-(3-bromophenyl)-2-tert-butoxycarbonylamino)propionic acid
• 3-(3-bromo-phenyl)-3-methyl-oxetane
• CTK4D3727
• AC1MURVT
• 3-(3-bromophenyl)pro-2-yn-1-ol
• 2-Propyn-1-ol,3-(3-bromophenyl)-; SureCN79516; 3-(3-bromophenyl)-2-propyn-1-ol; ZINC02525608; 3-(3-bromo-phenyl)-2-tert-butoxycarbonylamino-propionic acid; 3-(3-bromophenyl)-2-propyne-1-ol; OR7334; rac-(3-(3-bromophenyl)-2-tert-butoxycarbonylamino)propionic acid; 3-(3-bromo-phenyl)-3-methyl-oxetane; CTK4D3727; AC1MURVT; 3-(3-bromophenyl)pro-2-yn-1-ol;
• SY233891
• SCHEMBL3647973
• AKOS025291279
• MFCD26959162
• CS-0051767
• YUB17243
• SB21806
• DB-217626
• CS3156
• BYQATFJUFANHBN-UHFFFAOYSA-N
• 1123172-43-9
• AS-46625

• MDL： MFCD26959162
• Inchi： 1S/C10H11BrO/c1-10(6-12-7-10)8-3-2-4-9(11)5-8/h2-5H,6-7H2,1H3
• InChI Key： BYQATFJUFANHBN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(C)COC1

Computed Properties

• Exact Mass: 225.99933g/mol
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų